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Compound of Interest
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Cat. No.: B1663081 Get Quote

Technical Support Center: Telavancin
Susceptibility Testing
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Telavancin susceptibility testing.

Frequently Asked Questions (FAQs)
Q1: Why is the addition of polysorbate 80 necessary for Telavancin susceptibility testing?

A1: Telavancin is a lipoglycopeptide antibiotic that can adhere to the plastic surfaces of

standard microtiter plates used in broth microdilution (BMD) assays.[1][2] This binding leads to

a lower effective concentration of the drug in the test medium, resulting in an underestimation

of its true in vitro potency and falsely elevated Minimum Inhibitory Concentration (MIC) values.

[1][2] The addition of a surfactant like polysorbate 80 (P-80) at a final concentration of 0.002%

prevents this non-specific binding, ensuring a more accurate determination of the Telavancin

MIC.[1][2][3]

Q2: What is the recommended concentration of polysorbate 80 and why is it critical?

A2: The Clinical and Laboratory Standards Institute (CLSI) recommends a final concentration of

0.002% polysorbate 80 in the test medium for Telavancin susceptibility testing.[4][5] Adhering to
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this specific concentration is crucial for obtaining accurate and reproducible MIC results.[3] This

concentration has been shown to effectively prevent the loss of Telavancin due to binding to

plastic surfaces without interfering with the growth of the test organisms.[1][6]

Q3: What are the consequences of omitting polysorbate 80 from the assay?

A3: Omitting polysorbate 80 will likely lead to inaccurately high MIC values for Telavancin,

particularly for staphylococci and enterococci.[1][2] This could misclassify a susceptible isolate

as non-susceptible, potentially impacting research and development decisions. Studies have

shown that the revised method including P-80 provides MIC results that are 2- to 8-fold lower

than the previous method for these organisms.[1][2]

Q4: Does polysorbate 80 affect the activity of other antibiotics?

A4: The impact of polysorbate 80 on other antibiotics varies. While it is essential for accurate

testing of lipoglycopeptides like Telavancin, Dalbavancin, and Oritavancin, its effect on other

classes of antibiotics should be evaluated on a case-by-case basis.[6][7] For instance, some

studies have shown that P-80 can lower the MICs of polymyxins.[7] It is crucial to follow

established guidelines for each specific antibiotic.

Q5: Are there any alternatives to polysorbate 80 for preventing drug loss?

A5: For certain organisms like streptococci that are tested in media supplemented with blood,

the blood components can have a surfactant-like effect, reducing the binding of Telavancin.[1]

However, for staphylococci and enterococci, which are typically tested without blood,

polysorbate 80 is the recommended and standardized supplement.[1][6]
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Issue Potential Cause Recommended Solution

Higher than expected

Telavancin MIC values for

quality control strains.

Omission or incorrect

concentration of polysorbate

80.

Ensure a final concentration of

0.002% polysorbate 80 is

present in the test medium.

Prepare fresh P-80 solutions

and verify calculations.

Improper preparation of

Telavancin stock solution.

Telavancin is poorly soluble in

water. Use dimethyl sulfoxide

(DMSO) as the solvent for

preparing the stock solution as

recommended by CLSI.[1][3]

Inconsistent or variable MIC

results between experiments.

Incomplete mixing of

polysorbate 80 in the media.

Thoroughly vortex or mix the

media after the addition of

polysorbate 80 to ensure a

homogenous solution.

Variation in the source or lot of

polysorbate 80.

Use a high-quality, research-

grade polysorbate 80. If

switching lots, consider

running quality control strains

to ensure consistency.

Unexpectedly low MIC values

or no bacterial growth in

control wells.

Polysorbate 80 concentration

is too high.

While 0.002% is generally not

inhibitory, excessively high

concentrations of surfactants

can affect bacterial growth.[8]

Verify the final concentration of

P-80.

Contamination of polysorbate

80 stock.

Use sterile techniques when

preparing and handling

polysorbate 80 solutions.

Filter-sterilize the P-80 solution

if necessary.

Quantitative Data Summary
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The inclusion of 0.002% polysorbate 80 in the broth microdilution method has a significant

impact on the measured MICs of Telavancin, particularly for staphylococci and enterococci.

Table 1: Impact of Polysorbate 80 on Telavancin MICs (µg/mL)

Organism Method MIC₅₀ MIC₉₀
Fold Decrease
with P-80

Staphylococcus

aureus

Previous (without

P-80)
0.25 0.5 8-fold

Revised (with P-

80)
0.03 0.06

Enterococcus

faecium

Previous (without

P-80)
0.25 0.5 8-fold

Revised (with P-

80)
0.03 0.06

Enterococcus

faecalis

Previous (without

P-80)
0.5 1 8-fold

Revised (with P-

80)
0.06 0.12

Streptococcus

pneumoniae

Previous (without

P-80)
0.03 - 4-fold

Revised (with P-

80)
0.008 -

Data compiled from multiple studies.[1][3][5] The fold decrease is an approximation based on

the reported MIC shifts.

Experimental Protocols
Revised Broth Microdilution (BMD) Method for
Telavancin Susceptibility Testing (as per CLSI
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guidelines)
This protocol outlines the key steps for performing Telavancin susceptibility testing using the

CLSI-recommended revised BMD method.

1. Preparation of Telavancin Stock Solution:

Due to its poor water solubility, dissolve Telavancin powder in 100% dimethyl sulfoxide
(DMSO) to create a high-concentration stock solution (e.g., 1280 µg/mL).[1][3]

2. Preparation of Media with Polysorbate 80:

Prepare cation-adjusted Mueller-Hinton broth (CAMHB).
Add polysorbate 80 to the CAMHB to achieve a final concentration of 0.002%. For example,
add 20 µL of a 10% P-80 stock solution to 100 mL of CAMHB.
Mix thoroughly to ensure complete dissolution and even distribution of the P-80.

3. Preparation of Telavancin Working Solutions:

Perform serial dilutions of the Telavancin stock solution in the P-80 supplemented CAMHB to
achieve the desired final concentrations in the microtiter plate.

4. Inoculum Preparation:

Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard.
Dilute the standardized inoculum in CAMHB to achieve a final concentration of
approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

5. Inoculation and Incubation:

Add the diluted bacterial inoculum to the wells of the microtiter plate containing the serially
diluted Telavancin.
Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

6. MIC Determination:

Following incubation, determine the MIC by visually inspecting the plates for the lowest
concentration of Telavancin that completely inhibits visible bacterial growth.
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Caption: Workflow for the revised Telavancin broth microdilution susceptibility testing method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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